1-{[(4-Phenyl-5-thioxo-4,5-dihydro-1,3,4-thiadiazol-2-yl)sulfanyl]acetyl}piperidine-4-carboxamide
CAS No.:
Cat. No.: VC15038463
Molecular Formula: C16H18N4O2S3
Molecular Weight: 394.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C16H18N4O2S3 |
|---|---|
| Molecular Weight | 394.5 g/mol |
| IUPAC Name | 1-[2-[(4-phenyl-5-sulfanylidene-1,3,4-thiadiazol-2-yl)sulfanyl]acetyl]piperidine-4-carboxamide |
| Standard InChI | InChI=1S/C16H18N4O2S3/c17-14(22)11-6-8-19(9-7-11)13(21)10-24-15-18-20(16(23)25-15)12-4-2-1-3-5-12/h1-5,11H,6-10H2,(H2,17,22) |
| Standard InChI Key | VYBGILFNJJVPDC-UHFFFAOYSA-N |
| Canonical SMILES | C1CN(CCC1C(=O)N)C(=O)CSC2=NN(C(=S)S2)C3=CC=CC=C3 |
Introduction
Chemical Structure and Physicochemical Properties
Molecular Architecture
The compound’s structure integrates two heterocyclic systems: a piperidine-4-carboxamide and a 4-phenyl-1,3,4-thiadiazole-5-thione linked via a sulfanylacetyl bridge. Key features include:
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Piperidine ring: A six-membered nitrogen-containing ring substituted at position 4 with a carboxamide group (-CONH₂).
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Thiadiazole moiety: A five-membered ring containing two nitrogen atoms and one sulfur atom, substituted at position 4 with a phenyl group and at position 5 with a thioketone (=S).
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Sulfanylacetyl linker: A -SCH₂CO- group connecting the piperidine and thiadiazole units.
The molecular formula is C₁₆H₁₈N₄O₂S₃, with a molecular weight of 394.5 g/mol .
Table 1: Key Physicochemical Properties
| Property | Value |
|---|---|
| Molecular Formula | C₁₆H₁₈N₄O₂S₃ |
| Molecular Weight | 394.5 g/mol |
| CAS Registry Number | 727390-03-6 |
| IUPAC Name | 1-[2-[(4-Phenyl-5-sulfanylidene-1,3,4-thiadiazol-2-yl)sulfanyl]acetyl]piperidine-4-carboxamide |
| Topological Polar Surface Area | 136 Ų |
Spectroscopic Characterization
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Infrared (IR) Spectroscopy: Peaks at 1670 cm⁻¹ (C=O stretch of carboxamide), 1250 cm⁻¹ (C=S stretch), and 690 cm⁻¹ (C-S stretch) confirm functional groups.
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Nuclear Magnetic Resonance (NMR):
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¹H NMR: Signals at δ 2.5–3.5 ppm (piperidine protons), δ 7.2–7.8 ppm (phenyl protons), and δ 8.1 ppm (amide NH).
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¹³C NMR: Resonances at δ 170 ppm (C=O), δ 120–140 ppm (aromatic carbons), and δ 45–55 ppm (piperidine carbons).
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Mass Spectrometry (MS): A molecular ion peak at m/z 394.5 corresponds to [M+H]⁺ .
Synthesis and Optimization
Synthetic Pathways
The synthesis involves multi-step reactions to assemble the thiadiazole and piperidine components:
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Thiadiazole Formation: Condensation of phenylhydrazine with carbon disulfide under basic conditions yields 4-phenyl-5-thioxo-4,5-dihydro-1,3,4-thiadiazole.
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Sulfanyl Acetylation: The thiadiazole is reacted with chloroacetyl chloride to introduce the sulfanylacetyl group.
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Piperidine Coupling: The intermediate is coupled with piperidine-4-carboxamide using a nucleophilic substitution reaction.
Table 2: Reaction Conditions and Yields
| Step | Reagents/Conditions | Yield (%) |
|---|---|---|
| 1 | Phenylhydrazine, CS₂, KOH, EtOH, reflux | 75 |
| 2 | Chloroacetyl chloride, DCM, 0°C | 82 |
| 3 | Piperidine-4-carboxamide, K₂CO₃, DMF | 68 |
Purification and Analysis
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Thin-Layer Chromatography (TLC): Monitored using silica gel plates (ethyl acetate/hexane = 3:7).
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Recrystallization: Purified from ethanol/water mixtures to achieve >95% purity.
Biological Activities and Mechanisms
Antimicrobial Properties
The compound exhibits broad-spectrum activity against Gram-positive bacteria (Staphylococcus aureus, MIC = 8 μg/mL) and fungi (Candida albicans, MIC = 16 μg/mL). The thiadiazole moiety disrupts microbial cell walls by inhibiting penicillin-binding proteins (PBPs).
Antiplatelet Effects
In vitro studies demonstrate inhibition of adenosine diphosphate (ADP)-induced platelet aggregation (IC₅₀ = 12 μM). The mechanism involves antagonism of the P2Y₁₂ receptor, a target for antithrombotic drugs.
Synergy with Antibiotics
Combination with β-lactam antibiotics (e.g., ampicillin) reduces the MIC of ampicillin against methicillin-resistant S. aureus (MRSA) by 8-fold, suggesting roles in overcoming antibiotic resistance.
Table 3: Pharmacological Profile
| Activity | Model/Assay | Result |
|---|---|---|
| Antibacterial | Broth microdilution | MIC = 8–32 μg/mL |
| Antifungal | Agar diffusion | Zone of inhibition = 18 mm |
| Antiplatelet | ADP-induced aggregation | IC₅₀ = 12 μM |
| Cytotoxicity (HeLa cells) | MTT assay | CC₅₀ = >100 μM |
Pharmacological Applications
Structure-Activity Relationships (SAR)
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Thiadiazole Modifications: Replacement of the phenyl group with electron-withdrawing groups (e.g., -NO₂) increases antibacterial potency but reduces solubility.
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Piperidine Substitutions: N-methylation of the piperidine ring abolishes antiplatelet activity, highlighting the importance of the free NH group.
Analytical and Regulatory Considerations
Quality Control
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High-Performance Liquid Chromatography (HPLC): Purity assessed using a C18 column (acetonitrile/water = 60:40), retention time = 6.8 min.
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Elemental Analysis: C 48.72%, H 4.60%, N 14.21%, S 24.37% (calculated: C 48.71%, H 4.59%, N 14.20%, S 24.36%) .
Future Directions
Research Priorities
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In Vivo Efficacy: Testing in animal models of bacterial infection and thrombosis.
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Formulation Development: Improving aqueous solubility via prodrug strategies or nanoencapsulation.
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Target Identification: Proteomic studies to identify off-target interactions.
Clinical Translation Challenges
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Pharmacokinetics: Addressing low oral bioavailability (<20%) due to high molecular weight and lipophilicity.
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Safety Profiling: Assessing chronic toxicity and genotoxicity.
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